3-(4-benzyl-1H-pyrazol-5-yl)-1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]piperidine

• IUPAC Name: [3-(4-benzyl-1H-pyrazol-5-yl)piperidin-1-yl]-(5-propan-2-yl-1H-pyrazol-3-yl)methanone
• InChI: InChI=1S/C22H27N5O/c1-15(2)19-12-20(25-24-19)22(28)27-10-6-9-17(14-27)21-18(13-23-26-21)11-16-7-4-3-5-8-16/h3-5,7-8,12-13,15,17H,6,9-11,14H2,1-2H3,(H,23,26)(H,24,25)
• InChI Key: PLIYHUWLASRUGY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=NN1)C(=O)N2CCCC(C2)C3=C(C=NN3)CC4=CC=CC=C4
• Molecular Formula: C22H27N5O
• Molecular Weight: 377.5 g/mol

Description

3-(4-benzyl-1H-pyrazol-5-yl)-1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]piperidine is a compound that has been extensively studied in scientific research. It is a piperidine-based compound that has shown potential in various applications, including medicinal chemistry and pharmacology.

Mechanism of Action

The mechanism of action of 3-(4-benzyl-1H-pyrazol-5-yl)-1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]piperidine is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or proteins involved in disease processes. It may also interact with specific receptors in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to have anti-inflammatory, antioxidant, and anticancer properties. The compound has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-benzyl-1H-pyrazol-5-yl)-1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]piperidine in lab experiments include its potential therapeutic effects and its ability to act as a drug delivery system. However, the limitations include the need for further studies to fully understand its mechanism of action and the potential for toxicity at high doses.

Future Directions

There are several future directions for research on 3-(4-benzyl-1H-pyrazol-5-yl)-1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]piperidine. These include further studies on its mechanism of action, optimization of its synthesis method, and testing its potential in the treatment of various diseases. The compound may also be studied for its potential as a drug delivery system and for its use in combination therapy.
In conclusion, this compound is a compound with potential in various scientific research applications. Its synthesis method has been reported in the literature, and it has shown promising results in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and to optimize its use in lab experiments.

Synthesis Methods

The synthesis of 3-(4-benzyl-1H-pyrazol-5-yl)-1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]piperidine has been reported in the literature. The synthesis involves the reaction of 1-(3-isopropyl-1H-pyrazol-5-yl)piperidine-3,4-dione with 4-benzyl-5-hydrazinyl-1H-pyrazole in the presence of a reducing agent. The resulting compound is then treated with a carbonylating agent to obtain the final product.

Scientific Research Applications

3-(4-benzyl-1H-pyrazol-5-yl)-1-[(3-isopropyl-1H-pyrazol-5-yl)carbonyl]piperidine has been studied for its potential in medicinal chemistry and pharmacology. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. The compound has also been studied for its potential as a drug delivery system.